![molecular formula C23H21Cl2NO4S B14922338 Propan-2-yl 2-{[(2,4-dichlorophenyl)carbonyl]amino}-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate](/img/structure/B14922338.png)
Propan-2-yl 2-{[(2,4-dichlorophenyl)carbonyl]amino}-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate
Overview
Description
ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-(4-METHOXYPHENYL)-5-METHYL-3-THIOPHENECARBOXYLATE is a complex organic compound with a unique structure that includes a thiophene ring, a methoxyphenyl group, and a dichlorobenzoyl amide
Preparation Methods
The synthesis of ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-(4-METHOXYPHENYL)-5-METHYL-3-THIOPHENECARBOXYLATE typically involves multiple stepsThe reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including:
Oxidation: It can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert certain functional groups within the molecule to their corresponding reduced forms.
Scientific Research Applications
ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-(4-METHOXYPHENYL)-5-METHYL-3-THIOPHENECARBOXYLATE has several applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: The compound’s structure allows it to interact with biological molecules, making it useful in studying biochemical pathways.
Medicine: It has potential therapeutic applications due to its ability to modulate specific biological targets.
Industry: The compound can be used in the development of new materials with unique properties.
Mechanism of Action
The mechanism by which ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-(4-METHOXYPHENYL)-5-METHYL-3-THIOPHENECARBOXYLATE exerts its effects involves binding to specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in critical biological pathways. The interaction with these targets can modulate their activity, leading to various biological effects .
Comparison with Similar Compounds
When compared to similar compounds, ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-(4-METHOXYPHENYL)-5-METHYL-3-THIOPHENECARBOXYLATE stands out due to its unique combination of functional groups. Similar compounds include:
- ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-ETHYL-5-METHYL-3-THIOPHENECARBOXYLATE
- ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4,5-DIMETHYL-3-THIOPHENECARBOXYLATE These compounds share structural similarities but differ in the substituents attached to the thiophene ring, which can influence their chemical properties and biological activities.
Properties
Molecular Formula |
C23H21Cl2NO4S |
|---|---|
Molecular Weight |
478.4 g/mol |
IUPAC Name |
propan-2-yl 2-[(2,4-dichlorobenzoyl)amino]-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate |
InChI |
InChI=1S/C23H21Cl2NO4S/c1-12(2)30-23(28)20-19(14-5-8-16(29-4)9-6-14)13(3)31-22(20)26-21(27)17-10-7-15(24)11-18(17)25/h5-12H,1-4H3,(H,26,27) |
InChI Key |
POVWXZUHJWSWRU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=C(S1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)C(=O)OC(C)C)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
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